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Compound of Interest

Compound Name: Methyl 2-(bromomethyl)acrylate

Cat. No.: B1362865

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 2-(bromomethyl)acrylate,
a key reagent in polymer chemistry and organic synthesis. This document outlines its chemical
and physical properties, safety information, detailed experimental protocols for its synthesis,
and its application in polymerization processes.

Chemical and Physical Properties

Methyl 2-(bromomethyl)acrylate, with the CAS number 4224-69-5, is a functionalized
monomer utilized in a variety of chemical transformations.[1][2][3][4][5] Its utility stems from the
presence of both a reactive acrylate group and a bromomethyl substituent, allowing for
sequential or concurrent polymerization and functionalization.

Identification and Structure
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Property Value

CAS Number 4224-69-5[1][2][4]
Molecular Formula C5H7BrO2[1][6]

Molecular Weight 179.01 g/mol [1][2][4][6]
Linear Formula H2C=C(CH2Br)CO2CH3J[4]

Methyl a-(bromomethyl)acrylate, 2-
Synonyms ) )
(Bromomethyl)acrylic acid methyl ester

Physical and Chemical Properties

Property Value Source

Clear colorless to slightly
Appearance R [1]
brownish liquid

Boiling Point 35-37 °C at 1.3 mmHg [11[2]
Density 1.489 g/mL at 25 °C [11[2]
Refractive Index n20/D 1.490 [1112]
Flash Point 173 °F (78.3 °C) [1]

- Slightly soluble in Chloroform
Solubility [1]
and Methanol

Storage Temperature -20°C [1]

Stability Light Sensitive [1]

Safety and Handling

Methyl 2-(bromomethyl)acrylate is a hazardous substance and should be handled with
appropriate personal protective equipment in a well-ventilated fume hood.
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Hazard Class

GHS Pictogram

Hazard Statement

Precautionary
Statement

Skin

H315: Causes skin

P280: Wear protective

gloves/protective

Corrosion/Irritation, GHSO07 S clothing/eye
irritation _
Category 2 protection/face
protection.
P305+P351+P338: IF
IN EYES: Rinse
i cautiously with water
Serious Eye ) )
o H318: Causes serious  for several minutes.
Damage/Eye Irritation, GHS05
eye damage Remove contact
Category 1 )
lenses, if present and
easy to do. Continue
rinsing.
Specific target organ ] ]
o i P261: Avoid breathing
toxicity — Single H335: May cause ]
GHSO07 dust/fume/gas/mist/va

exposure, Category 3,

Respiratory system

respiratory irritation

pors/spray.

Experimental Protocols

Synthesis of Methyl 2-(bromomethyl)acrylate from
Methyl 2-(hydroxymethyl)acrylate

This protocol describes the synthesis of Methyl 2-(bromomethyl)acrylate via the bromination

of Methyl 2-(hydroxymethyl)acrylate using phosphorus tribromide.

Materials:

e Methyl 2-(hydroxymethyl)acrylate (10.2 g)

o Acetonitrile (150 mL)

e Phosphorus tribromide (4 mL)
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o Water

o Ethyl acetate

e Anhydrous sodium sulfate
Procedure:

» Dissolve 10.2 g of Methyl 2-(hydroxymethyl)acrylate in 150 mL of acetonitrile in a round-
bottom flask.

e Slowly add 4 mL of phosphorus tribromide to the solution dropwise.
 Stir the reaction mixture continuously for 4 hours at room temperature.[1][3]

» After the reaction is complete, quench the reaction by carefully adding an appropriate
amount of water.

» Remove the acetonitrile solvent by decompression distillation using a rotary evaporator.[1][3]

e To the remaining residue, add 100 mL of water and extract the aqueous phase twice with
100 mL of ethyl acetate each time.[1][3]

o Combine the organic phases and dry over anhydrous sodium sulfate.[1][3]

» Concentrate the solution under reduced pressure to remove the solvent, yielding the final
product.[1][3]

Applications in Polymer Chemistry

Methyl 2-(bromomethyl)acrylate is a valuable monomer in polymer synthesis, particularly in
controlled radical polymerization techniques. It can act as a chain-transfer agent, enabling the
synthesis of functionalized macromonomers.[2][7] These macromonomers can be
subsequently used to create graft copolymers.[2][7]

One of the key applications is in Atom Transfer Radical Polymerization (ATRP), where the
bromine atom can be reversibly activated and deactivated, allowing for the controlled growth of
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polymer chains. This leads to polymers with well-defined molecular weights and low
polydispersity.

Visualized Workflow: Synthesis of Methyl 2-
(bromomethyl)acrylate

The following diagram illustrates the key steps in the synthesis of Methyl 2-
(bromomethyl)acrylate as detailed in the experimental protocol.

Click to download full resolution via product page

Caption: Synthesis workflow for Methyl 2-(bromomethyl)acrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1362865#methyl-2-bromomethyl-acrylate-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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